Cas no 202131-27-9 (Methyl 4-(2-Methoxy-2-Oxoethyl)Sulfanyl-3-Nitrobenzenecarboxylate)

Methyl 4-(2-Methoxy-2-Oxoethyl)Sulfanyl-3-Nitrobenzenecarboxylate structure

202131-27-9 structure

Product Name:Methyl 4-(2-Methoxy-2-Oxoethyl)Sulfanyl-3-Nitrobenzenecarboxylate

CAS No:202131-27-9

MF:C₁₁H₁₁NO₆S

MW:285.27314209938

MDL:MFCD00187196

CID:1395246

PubChem ID:2767714

Update Time:2025-09-21

Methyl 4-(2-Methoxy-2-Oxoethyl)Sulfanyl-3-Nitrobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-[(2-methoxy-2-oxoethyl)thio]-3-nitro-, methyl ester
- methyl 4-(2-methoxy-2-oxoethylthio)-3-nitrobenzoate
- Methyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-3-nitrobenzenecarboxylate
- Methyl 4-((2-methoxy-2-oxoethyl)thio)-3-nitrobenzoate
- CS-0336549
- 4-METHOXYCARBONYLMETHYLSULFANYL-3-NITRO-BENZOIC ACID METHYL ESTER
- DB-334593
- 11N-522S
- AKOS005069440
- 202131-27-9
- MFCD00187196
- Methyl4-((2-methoxy-2-oxoethyl)thio)-3-nitrobenzoate
- methyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-3-nitrobenzoate
- SCHEMBL14476018
- methyl 4-(2-methoxy-2-oxoethyl)sulfanyl-3-nitrobenzoate
- Oprea1_398719
- Methyl 4-(2-Methoxy-2-Oxoethyl)Sulfanyl-3-Nitrobenzenecarboxylate
- MDL： MFCD00187196
- Inchi： 1S/C11H11NO6S/c1-17-10(13)6-19-9-4-3-7(11(14)18-2)5-8(9)12(15)16/h3-5H,6H2,1-2H3
- InChI Key： LSIHUAFAGCYMQM-UHFFFAOYSA-N
- SMILES： S(CC(=O)OC)C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

Exact Mass: 285.03073
Monoisotopic Mass: 285.031
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 124Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: 124-126°C
Boiling Point: 408.7±45.0 °C at 760 mmHg
Flash Point: 201.0±28.7 °C
PSA: 95.74
Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 4-(2-Methoxy-2-Oxoethyl)Sulfanyl-3-Nitrobenzenecarboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 4-(2-Methoxy-2-Oxoethyl)Sulfanyl-3-Nitrobenzenecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M880045-10mg	Methyl 4-[(2-Methoxy-2-Oxoethyl)Sulfanyl]-3-Nitrobenzenecarboxylate	202131-27-9	10mg	$ 50.00	2022-06-03
TRC	M880045-50mg	Methyl 4-[(2-Methoxy-2-Oxoethyl)Sulfanyl]-3-Nitrobenzenecarboxylate	202131-27-9	50mg	$ 65.00	2022-06-03
TRC	M880045-100mg	Methyl 4-[(2-Methoxy-2-Oxoethyl)Sulfanyl]-3-Nitrobenzenecarboxylate	202131-27-9	100mg	$ 80.00	2022-06-03
abcr	AB158262-1 g	Methyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-3-nitrobenzenecarboxylate; .	202131-27-9	1 g	€187.10	2023-07-20
abcr	AB158262-5 g	Methyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-3-nitrobenzenecarboxylate; .	202131-27-9	5 g	€478.80	2023-07-20
abcr	AB158262-10 g	Methyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-3-nitrobenzenecarboxylate; .	202131-27-9	10 g	€871.50	2023-07-20
abcr	AB158262-20 g	Methyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-3-nitrobenzenecarboxylate; .	202131-27-9	20 g	€1,566.20	2023-07-20
abcr	AB158262-25 g	Methyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-3-nitrobenzenecarboxylate; .	202131-27-9	25 g	€1,783.30	2023-07-20
abcr	AB158262-1g	Methyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-3-nitrobenzenecarboxylate; .	202131-27-9	1g	€187.10	2025-04-20
abcr	AB158262-5g	Methyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-3-nitrobenzenecarboxylate; .	202131-27-9	5g	€478.80	2025-04-20

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